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Compound of Interest

Compound Name: (2R)-2-Ethynylazetidine

Cat. No.: B15204341

For Researchers, Scientists, and Drug Development Professionals

(2R)-2-Ethynylazetidine, a versatile building block, is gaining traction in medicinal chemistry
for its role in creating novel therapeutics. Its strained four-membered azetidine ring and reactive
terminal alkyne functionality offer unique structural and chemical properties, making it a
valuable scaffold for library synthesis and targeted drug design. This technical guide provides
an in-depth overview of its commercial availability, key chemical data, and potential
applications, with a focus on its utility in the development of next-generation kinase inhibitors.

Commercial Availability and Supplier Information

(2R)-2-Ethynylazetidine is commercially available, primarily as its hydrochloride salt, which
enhances its stability and handling. Researchers can procure this compound from various
specialized chemical suppliers. The table below summarizes key information from a prominent
supplier.
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Table 1: Commercial Supplier Data for (2R)-2-Ethynylazetidine Hydrochloride[1]

It is important to note that while the free base form, (2R)-2-Ethynylazetidine (CAS: 2306254-
10-2), is documented, the hydrochloride salt is the more common commercial offering.

Physicochemical Properties

Understanding the fundamental properties of (2R)-2-Ethynylazetidine is crucial for its effective
application in research and development.

Property Value

Molecular Formula CsH7N

Molecular Weight 81.12 g/mol

IUPAC Name (2R)-2-ethynylazetidine

SMILES C#C[C@H]1CCN1

InChl Key ZZDARAJSBNOCGZ-YFKPBYRVSA-N

Table 2: Physicochemical Data for (2R)-2-Ethynylazetidine

Applications in Drug Discovery: A Focus on Kinase
Inhibition

The unique structural features of (2R)-2-Ethynylazetidine make it an attractive component for
the synthesis of kinase inhibitors, particularly Janus kinase (JAK) inhibitors. The azetidine

moiety can serve as a rigid scaffold to orient functional groups towards the active site of the
kinase, while the ethynyl group provides a versatile handle for various chemical modifications.

Role in Janus Kinase (JAK) Inhibitors

Patents in the field of medicinal chemistry have disclosed the use of azetidine derivatives in the
development of potent and selective JAK inhibitors. These compounds are crucial in the
treatment of autoimmune diseases, inflammatory conditions, and certain cancers. The
incorporation of the (2R)-2-ethynylazetidine scaffold can lead to compounds with improved
pharmacokinetic and pharmacodynamic profiles.
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Below is a conceptual workflow illustrating the integration of (2R)-2-Ethynylazetidine into a
drug discovery pipeline for developing novel JAK inhibitors.

Library Synthesis & Screening

Click to download full resolution via product page

Figure 1: Drug discovery workflow for JAK inhibitors.

Experimental Protocols: Synthetic Methodologies

While a specific, detailed experimental protocol for the synthesis of (2R)-2-Ethynylazetidine is
not readily available in public literature, general methods for the synthesis of functionalized
azetidines can be adapted. A common strategy involves the cyclization of a suitably protected

amino alcohol precursor.

General Synthetic Approach for 2-Substituted Azetidines

A plausible synthetic route to 2-substituted azetidines often starts from a chiral amino alcohol.

The workflow below outlines a general, conceptual pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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